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Compound of Interest

Compound Name: C3a (70-77) TFA

Cat. No.: B8085426 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with C3a (70-77) TFA. Adherence to these protocols

is essential for ensuring laboratory safety and maintaining experimental integrity.

Chemical Identifier:

Product Name: C3a (70-77) TFA

Synonyms: Complement 3a (70-77) TFA[1]

Molecular Formula: C37H62F3N13O12[2]

Hazard Identification: The primary hazards associated with C3a (70-77) TFA stem from its

biological activity as a complement peptide and the presence of trifluoroacetic acid (TFA) as a

counter-ion.

Biological Activity: C3a (70-77) is an octapeptide corresponding to the C-terminus of the C3a

anaphylatoxin.[1][3][4] It exhibits 1-2% of the biological activities of the full C3a protein,

which include inducing histamine release, degranulation of mast cells, smooth muscle

contraction, and increasing vascular permeability.[1][5] C3a plays a significant role in the

immune response and can modulate human lymphocyte function.[1][2][6] The full C3a

peptide also has antibacterial properties.[7]
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Trifluoroacetic Acid (TFA): TFA is a strong acid that is corrosive and can cause severe skin

burns and eye damage.[8] It is harmful if inhaled and toxic to aquatic life with long-lasting

effects.[8] Residual TFA from the synthesis and purification process will be present as a salt

with the peptide.[9][10]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure risks.

PPE Category Specification

Eye Protection
Chemical safety goggles with side-shields

should be worn at all times.[11]

Hand Protection

Chemical-resistant gloves (e.g., nitrile) are

required. Change gloves immediately if

contaminated. Double gloving is recommended.

[12]

Body Protection
A lab coat, preferably an impervious one, must

be worn.[11] Ensure it is fully buttoned.

Respiratory Protection

Work should be conducted in a certified

chemical fume hood to avoid inhalation of the

lyophilized powder or any aerosols.[8][13] A

suitable respirator may be necessary for spill

cleanup.[11]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Reconstitution:

Acclimatization: Before opening, allow the vial of lyophilized C3a (70-77) TFA to reach room

temperature in a desiccator. This prevents condensation from forming inside the vial.[8]

Centrifugation: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

[11]
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Solvent Addition: In a chemical fume hood, carefully add the appropriate sterile, nuclease-

free solvent (e.g., water, buffer) to the vial to achieve the desired stock concentration.[11]

Dissolution: Gently vortex or swirl the vial to dissolve the peptide. Sonication in an ultrasonic

bath can be used to aid dissolution if necessary.[11]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use

volumes in sterile, low-adhesion microcentrifuge tubes.[11][14]

2. Storage:

Lyophilized Powder: Store at -20°C for short-term storage and -80°C for long-term storage.

[2][3]

Reconstituted Solutions: Storage recommendations for reconstituted peptides can vary, but

generally, they should be kept at 2-8°C for short-term use or frozen at -20°C or -80°C for

longer-term storage.[14] Always refer to the manufacturer's specific guidelines.

Disposal Plan
Proper disposal of C3a (70-77) TFA and associated waste is critical to prevent environmental

contamination and ensure a safe laboratory environment.
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Waste Type Disposal Procedure

Solid Waste

Collect unused or expired lyophilized powder in

a clearly labeled, sealed container designated

for chemical waste.[8]

Liquid Waste

Solutions of the peptide, as well as

contaminated solvents and buffers, should be

collected in a separate, labeled liquid waste

container. Do not mix with incompatible waste

streams.[8] TFA waste should not be poured

down the drain.[13]

Contaminated Materials

All materials that have come into contact with

the peptide, such as pipette tips, vials, and

gloves, should be disposed of as solid chemical

waste.[8]

Decontamination

Reusable labware should be decontaminated by

rinsing with a suitable solvent (e.g., ethanol) to

remove residues, followed by washing with a

laboratory detergent and rinsing with deionized

water. The initial solvent rinse should be

collected as hazardous waste.[8]

Waste Collection

All waste containers must be clearly labeled with

the full chemical name and any solvents used.

Store waste containers in a designated

secondary containment area. Contact your

institution's Environmental Health and Safety

(EHS) office for pickup and disposal.[8][13]

Experimental Workflow and Safety Diagram
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Safe Handling and Disposal Workflow for C3a (70-77) TFA
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Caption: Workflow for the safe handling and disposal of C3a (70-77) TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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